Cas no 42891-22-5 (1-Thio-b-D-galactose Sodium Salt)

• Product Name: 1-Thio-b-D-galactose Sodium Salt
• CAS No: 42891-22-5
• MF: C₆H₁₁NaO₅S
• MW: 218.203312158585
• MDL: MFCD00064091
• CID: 328918
• Update Time: 2025-06-14

1-Thio-b-D-galactose Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium (2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-thiolate
• 1-Thio-Beta-D-Galactopyranose Sodium Salt
• 1-THIO-B-D-GALACTOSE, SODIUM SALT
• 1-Thio-β-D-galactose
• 1-Thio-β-D-galactose Sodium Salt
• b-D-Galactopyranose, 1-thio-,monosodium salt (9CI)
• Sodium (2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxy-methyl)tetrahydro-2H-pyran-2-thiolate
• β-D-Thiogalactose sodiuM salt
• sodium,(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate
• 1-Thio-b-D-galactose Sodium Salt

• MDL： MFCD00064091
• Inchi： 1S/C6H12O5S.Na/c7-1-2-3(8)4(9)5(10)6(12)11-2;/h2-10,12H,1H2;/q;+1/p-1/t2-,3+,4+,5-,6+;/m1./s1
• InChI Key： VKPBZIVFRYLHPT-QEQWBAOXSA-M
• SMILES： [S-][C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O.[Na+]

Computed Properties

• Exact Mass: 218.02200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 145-150°C dec.
• PSA: 115.45000
• LogP: -2.01620
• Solubility: Not determined

1-Thio-b-D-galactose Sodium Salt Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 1-Thio-b-D-galactose Sodium Salt

Research Brief on 1-Thio-β-D-galactose Sodium Salt (CAS: 42891-22-5): Recent Advances and Applications

1-Thio-β-D-galactose sodium salt (CAS: 42891-22-5) is a thioglycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. This compound, characterized by the substitution of an oxygen atom in the glycosidic bond with a sulfur atom, exhibits enhanced stability and distinct interaction profiles with biological targets, particularly galactose-binding proteins and enzymes. Recent studies have explored its utility in glycosidase inhibition, glycoconjugate synthesis, and as a molecular probe for investigating carbohydrate-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-Thio-β-D-galactose sodium salt as a competitive inhibitor of β-galactosidase, an enzyme implicated in lysosomal storage disorders such as GM1 gangliosidosis. The research team employed X-ray crystallography to elucidate the binding mechanism, revealing that the thio-glycoside moiety forms a covalent adduct with the active site nucleophile, thereby providing a structural basis for the design of more potent and selective inhibitors. This finding opens new avenues for the development of therapeutics targeting glycosidase-related diseases.

In the realm of glycobiology, 1-Thio-β-D-galactose sodium salt has been utilized as a key intermediate in the synthesis of thiol-containing glycoconjugates. A recent ACS Chemical Biology publication (2024) highlighted its role in the chemoenzymatic synthesis of S-linked glycopeptides, which exhibit improved metabolic stability compared to their O-linked counterparts. The study reported a novel enzymatic method using galactosyltransferases to achieve high-yield and stereospecific S-glycosylation, with 1-Thio-β-D-galactose sodium salt serving as the glycosyl donor. This advancement holds promise for the development of next-generation glycoprotein therapeutics and glycan-based vaccines.

Furthermore, the compound has found applications in diagnostic tool development. Research published in Bioconjugate Chemistry (2023) described the synthesis of 1-Thio-β-D-galactose-functionalized gold nanoparticles for the detection of galectin-3, a biomarker associated with fibrosis and cancer progression. The thiol group of the galactose derivative facilitated stable attachment to gold surfaces, while the galactose moiety enabled specific recognition by galectin-3. This nanoplatform demonstrated high sensitivity and selectivity in serum samples, suggesting its potential for clinical diagnostics.

From a pharmacological perspective, recent investigations have explored the pharmacokinetic properties of 1-Thio-β-D-galactose sodium salt. A 2024 preclinical study in Molecular Pharmaceutics reported favorable oral bioavailability and tissue distribution profiles in rodent models, with particular accumulation in the liver and kidneys. The study also noted the compound's ability to cross the blood-brain barrier, albeit to a limited extent, raising possibilities for central nervous system applications. These findings support further development of thio-galactose derivatives as drug candidates.

In conclusion, 1-Thio-β-D-galactose sodium salt (42891-22-5) continues to emerge as a versatile tool in chemical biology and drug discovery. Recent research has expanded its applications from fundamental studies of carbohydrate-protein interactions to practical uses in therapeutics development and diagnostics. The compound's unique chemical properties, particularly the thio-glycosidic linkage, confer advantages in stability and binding specificity that are being increasingly exploited in various biomedical contexts. Future research directions may focus on optimizing its pharmacological properties and exploring novel therapeutic indications, particularly in glycosidase-related disorders and cancer diagnostics.